7-methyl-2-((2-morpholino-2-oxoethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one

• IUPAC Name: 7-methyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-8-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C18H19N5O3S/c1-12-15(13-5-3-2-4-6-13)16-19-17(20-18(25)23(16)21-12)27-11-14(24)22-7-9-26-10-8-22/h2-6H,7-11H2,1H3,(H,19,20,25)
• InChI Key: AQIOGCZCTMMRFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC(=O)N4CCOCC4
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

7-methyl-2-((2-morpholino-2-oxoethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
BenchChem offers high-quality 7-methyl-2-((2-morpholino-2-oxoethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methyl-2-((2-morpholino-2-oxoethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

• Antimicrobial Activities : Research on the synthesis of novel 1,2,4-triazole derivatives, including structures related to the query compound, has shown that some of these compounds possess good to moderate antimicrobial activities against test microorganisms (Bektaş, et al., 2010). This suggests potential applications in developing new antimicrobial agents.
• Antihypertensive Agents : A study on the synthesis of 1,2,4-triazolo[1,5-alpha]pyrimidines, with structural elements related to the query compound, found that some derivatives showed promising antihypertensive activity (Bayomi, et al., 1999). This points to potential applications in the development of antihypertensive medications.
• Antitumor and Antimicrobial Activities : Enaminones, compounds related to the query chemical, have been used as building blocks for synthesizing substituted pyrazoles that exhibit antitumor and antimicrobial activities (Riyadh, 2011). These findings suggest the potential for developing new therapeutic agents targeting cancer and infections.

Chemical Synthesis and Modification

• Synthesis of Derivatives : Studies on the chemical modification of 3-phenyl-4,5-dihydro-1,2,4-triazin-6(1H)-ones have explored reactions with various agents, leading to the creation of a range of derivatives (Collins, et al., 2000). These synthetic strategies could be applicable to modifying the query compound for specific research applications.

Structural and Mechanistic Studies

• Crystal Structure Analysis : Research on similar triazolo[1,5-a][1,3,5]triazine derivatives has involved detailed crystal structure analysis to understand the molecular configuration and potential interaction mechanisms (Dolzhenko, et al., 2008). Such studies are crucial for designing compounds with targeted biological activities.